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Compound of Interest

Compound Name: Mesosulfuron-methyl!

Cat. No.: B1676312

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the environmental fate and
mobility of the herbicide Mesosulfuron-methyl. The information is curated to meet the needs
of researchers, scientists, and professionals involved in drug development and environmental
risk assessment. This guide summarizes key quantitative data, details experimental protocols,
and visualizes critical pathways and workflows.

Executive Summary

Mesosulfuron-methyl is a sulfonylurea herbicide used for post-emergence control of grass
and broadleaf weeds. Its environmental fate is governed by a combination of biotic and abiotic
degradation processes, as well as its mobility in soil and water. The persistence and movement
of Mesosulfuron-methyl in the environment are influenced by factors such as soil type, pH,
temperature, and microbial activity. This guide provides a detailed examination of these
processes to facilitate a thorough understanding of the compound's environmental behavior.

Degradation and Dissipation

The degradation of Mesosulfuron-methyl in the environment occurs through several key
pathways, including hydrolysis, photolysis, and microbial metabolism. The rate of degradation
is often expressed as a half-life (DT50), which is the time required for 50% of the initial
concentration to dissipate.
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Abiotic Degradation

Hydrolysis: The breakdown of Mesosulfuron-methyl in the presence of water is highly
dependent on pH. It is more rapid under acidic conditions.

Photolysis: The degradation of Mesosulfuron-methyl by light, particularly in agueous
environments and on soil surfaces, contributes to its overall dissipation, though to a lesser
extent than hydrolysis and microbial degradation under most conditions.

Biotic Degradation

Microbial metabolism is a significant pathway for the degradation of Mesosulfuron-methyl in
soil under both aerobic and anaerobic conditions. The rate of microbial degradation is
influenced by soil organic matter content, moisture, and temperature.

Field Dissipation

Field dissipation studies provide a holistic view of the decline of a pesticide under real-world
conditions, integrating all relevant degradation and transport processes.

Table 1: Summary of Mesosulfuron-methyl Degradation and Dissipation Data
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Parameter Matrix Conditions Value Reference(s)
Hydrolysis Half-
] Water pH 4, 25°C 3.5 days [1][2]
life (DT50)
Water pH 7, 25°C 253 days [1][2]
Water pH 9, 25°C >253 days [1]
Aqueous
Photolysis Half- Water Experimental 30 - 62 days [1]
life (DT50)
Soil Photolysis )

) Soil Surface >300 days [1]
Half-life (DT50)
Aerobic Soil

] ] 43.5 days
Metabolism Half-  Saill Laboratory, 20°C ) [3]
. (typical)
life (DT50)
) Laboratory, Non-
Sall ] 8.71-47.08 days [4]
sterile

Field Dissipation ] Europe (6

) Soll ) 4 - 100 days [5]
Half-life (DT50) locations)

Mobility in Soil

The mobility of Mesosulfuron-methyl in soil is primarily governed by its adsorption and

desorption characteristics. These processes determine its potential to leach into groundwater

or move with surface runoff. The key parameters used to quantify soil mobility are the soil-

water distribution coefficient (Kd) and the organic carbon-normalized adsorption coefficient

(Koc).

Table 2: Soil Adsorption and Desorption Data for Mesosulfuron-methyl
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Parameter Soil Type(s) Value Reference(s)
Freundlich Adsorption o 9.954 + 0.056 pgl-n
- Acidic Loam [6]
Coefficient (KFads) g-1mLn
_ 1.811 + 0.012 pgl1-n
Alkaline Loamy Sand [6]
g-1mLn
Organic Carbon-
Normalized
Estimated 11 [2]

Adsorption Coefficient
(Koc)

Degradation Pathway

The degradation of Mesosulfuron-methyl proceeds through the cleavage of the sulfonylurea

bridge, leading to the formation of several metabolites. The primary degradation products

include an amino pyrimidine derivative and various phenyl degradates.

Mesosulfuron-methyl

Microbial Action

Hydrolysis &
Cleavage of Sulfonylurea Bridge

Amino Pyrimidine Derivative Bisulfonamide

Phenyl Degradates Saccharide Derivative

P Free Acid

Click to download full resolution via product page

Degradation pathway of Mesosulfuron-methyl.

Experimental Protocols

The following sections detail the methodologies for key experiments cited in the environmental

fate assessment of Mesosulfuron-methyl, based on internationally recognized guidelines.
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Hydrolysis Study (based on OECD Guideline 111)

Objective: To determine the rate of abiotic hydrolysis of Mesosulfuron-methyl in aqueous
solutions at different pH values.

Methodology:

Preparation of Buffer Solutions: Sterile aqueous buffer solutions are prepared at pH 4, 7, and
9.

o Application of Test Substance: A known concentration of Mesosulfuron-methyl is added to
the buffer solutions. The concentration should not exceed its water solubility.

 Incubation: The solutions are maintained at a constant temperature (e.g., 25°C) in the dark
to prevent photodegradation.

o Sampling and Analysis: Aliquots are taken at various time intervals and analyzed for the
concentration of the parent compound and potential degradation products using a suitable
analytical method, such as High-Performance Liquid Chromatography (HPLC).

o Data Analysis: The rate of hydrolysis is determined by plotting the concentration of
Mesosulfuron-methyl against time. The half-life (DT50) is calculated from the first-order
rate constant.

Aerobic and Anaerobic Soil Metabolism Study (based on
OECD Guideline 307)

Objective: To determine the rate and pathway of microbial degradation of Mesosulfuron-
methyl in soil under aerobic and anaerobic conditions.

Methodology:

e Soil Selection and Preparation: Representative agricultural soils are collected, sieved, and
characterized for properties such as texture, organic carbon content, and pH.

o Application of Test Substance: Radiolabeled (e.g., 1*C) Mesosulfuron-methyl is applied to
the soil samples at a rate equivalent to the recommended field application rate.
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¢ Incubation:

o Aerobic: Soil samples are incubated in the dark at a constant temperature and moisture
content, with a continuous supply of air. Volatile organic compounds and 4CO2 are
trapped.

o Anaerobic: After an initial aerobic phase to establish microbial activity, the soil is flooded
and purged with an inert gas (e.g., nitrogen) to create anaerobic conditions.

o Sampling and Extraction: Soil samples are collected at various time intervals and extracted
with appropriate solvents.

e Analysis: The extracts are analyzed by methods such as HPLC and Liquid Scintillation
Counting (LSC) to quantify the parent compound and its metabolites. Soil-bound residues
are also determined.

o Data Analysis: Degradation rates (DT50) and the formation and decline of metabolites are
calculated.
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Workflow for a soil metabolism study.

Adsorption/Desorption Study (based on OECD Guideline
106)

Objective: To determine the adsorption and desorption characteristics of Mesosulfuron-methyl
in different soil types.
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Methodology:

e Soil Selection: A range of soils with varying organic carbon content, clay content, and pH are
selected.

e Adsorption Phase:

[¢]

Soil samples are equilibrated with a solution of calcium chloride (e.g., 0.01 M).

[¢]

A known concentration of Mesosulfuron-methyl in the same calcium chloride solution is
added to the soil slurries.

[¢]

The slurries are shaken for a predetermined equilibrium time at a constant temperature.

[e]

The soil and aqueous phases are separated by centrifugation.

o

The concentration of Mesosulfuron-methyl in the aqueous phase is determined. The
amount adsorbed to the soil is calculated by the difference from the initial concentration.

e Desorption Phase:

o The supernatant from the adsorption phase is replaced with a fresh pesticide-free calcium
chloride solution.

o The slurries are shaken again to reach a new equilibrium.

o The concentration of Mesosulfuron-methyl in the aqueous phase is measured to
determine the amount desorbed.

o Data Analysis: Adsorption and desorption isotherms (e.g., Freundlich or Langmuir) are
plotted. The distribution coefficient (Kd) and the organic carbon-normalized adsorption
coefficient (Koc) are calculated.

Conclusion

The environmental fate and mobility of Mesosulfuron-methyl are characterized by pH-
dependent hydrolysis, moderate persistence in soil, and mobility that is influenced by soll
properties. Under acidic conditions, chemical hydrolysis is a key degradation pathway. In
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neutral to alkaline soils, microbial degradation becomes more prominent. The compound
exhibits a potential for mobility in soils with low organic matter and high pH. This technical
guide provides the foundational data and methodologies for a comprehensive environmental
risk assessment of Mesosulfuron-methyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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